2-[1.4]Diazepan-1-yl-quinoline

• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2-(1,4-diazepan-1-yl)quinoline
• InChI: InChI=1S/C14H17N3/c1-2-5-13-12(4-1)6-7-14(16-13)17-10-3-8-15-9-11-17/h1-2,4-7,15H,3,8-11H2
• InChI Key: BPZHEDSZJYCEMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C2=NC3=CC=CC=C3C=C2

Description

2-[1.4]Diazepan-1-yl-quinoline is a heterocyclic compound featuring a quinoline core substituted at the 2-position with a 1,4-diazepane ring. This structure combines the aromatic quinoline system, known for its pharmacological relevance (e.g., antimalarial, anticancer properties), with a seven-membered diazepane ring, which may confer conformational flexibility and enhanced binding to biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Differences

• 2-[1.4]Diazepan-1-yl-quinoline: Combines a quinoline scaffold (a bicyclic aromatic system with nitrogen at position 1) with a 1,4-diazepane ring at position 2.
• Diazepam (7-chloro-1-methyl-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one) : A benzodiazepine with a fused benzene-diazepine ring system and a chlorine substituent at position 7, critical for GABA_A receptor binding .
• 4-((1H-imidazol-1-yl)methyl)-2-(4-methylsulfonyl-phenyl)-7,8-substituted-quinoline: A quinoline derivative with imidazole and methylsulfonylphenyl substituents, synthesized via CDI-mediated coupling in NMP .

Pharmacological and Physicochemical Properties

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Solubility (LogP)	Biological Activity (Reported)
2-[1.4]Diazepan-1-yl-quinoline	Quinoline + Diazepane	1,4-Diazepane at C2	~285.3 (estimated)	~2.1 (predicted)	Potential CNS modulation (hypothetical)
Diazepam	Benzodiazepine	Cl at C7, phenyl at C5	284.7	2.8	Anxiolytic, sedative (GABAA agonist)
4-((1H-Imidazol-1-yl)methyl)-quinoline derivative	Quinoline	Imidazole, methylsulfonylphenyl	~450.5 (varies)	~1.9	Anticancer, anti-inflammatory (in vitro)

Key Observations :

• The diazepane-quinoline hybrid lacks the chlorine and methyl groups critical for diazepam’s GABAA receptor affinity, suggesting divergent pharmacological targets.